Cas no 67106-66-5 (1-(1H-imidazol-2-yl)propan-2-ol)

• Product Name: 1-(1H-imidazol-2-yl)propan-2-ol
• CAS No: 67106-66-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6070440
• PubChem ID: 22055139
• Update Time: 2025-06-12

1-(1H-imidazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-ethanol, α-methyl-
• 1-(1H-imidazol-2-yl)propan-2-ol
• SCHEMBL2795920
• JHSNSAFVQQRHAD-UHFFFAOYSA-N
• (2-Hydroxy)propylimidazole
• CS-0278511
• EN300-1240222
• imidazolylpropan-2-ol
• SCHEMBL622385
• 67106-66-5

• Inchi： 1S/C6H10N2O/c1-5(9)4-6-7-2-3-8-6/h2-3,5,9H,4H2,1H3,(H,7,8)
• InChI Key： JHSNSAFVQQRHAD-UHFFFAOYSA-N
• SMILES： C(C1NC=CN=1)C(O)C

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 353.3±25.0 °C(Predicted)
• pka: 14.29±0.10(Predicted)

Additional information on 1-(1H-imidazol-2-yl)propan-2-ol

Recent Advances in the Study of 1-(1H-imidazol-2-yl)propan-2-ol (CAS: 67106-66-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(1H-imidazol-2-yl)propan-2-ol (CAS: 67106-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring an imidazole ring and a hydroxyl group, exhibits unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential as a building block for small-molecule inhibitors, enzyme modulators, and antimicrobial agents, highlighting its broad utility in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(1H-imidazol-2-yl)propan-2-ol in the synthesis of selective kinase inhibitors. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's interactions with ATP-binding sites in target kinases, resulting in improved potency and selectivity. The study reported a series of derivatives with nanomolar inhibitory activity against specific cancer-related kinases, demonstrating the compound's potential as a lead structure for oncology drug development.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the efficacy of 1-(1H-imidazol-2-yl)propan-2-ol derivatives against drug-resistant bacterial strains. The study employed molecular docking simulations and in vitro assays to identify compounds with enhanced membrane permeability and target binding affinity. Several derivatives exhibited promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing bacteria, suggesting their potential as novel antimicrobial agents.

Pharmacokinetic studies of 1-(1H-imidazol-2-yl)propan-2-ol-based compounds have also advanced significantly. A 2024 preclinical investigation published in European Journal of Pharmaceutical Sciences evaluated the metabolic stability and bioavailability of optimized derivatives. The researchers employed advanced LC-MS/MS techniques to characterize the compound's metabolic pathways and identified structural modifications that improved oral absorption while maintaining target engagement. These findings provide valuable insights for future formulation strategies and dosage optimization.

The synthetic accessibility of 1-(1H-imidazol-2-yl)propan-2-ol has been another focus of recent research. A novel green chemistry approach, reported in ACS Sustainable Chemistry & Engineering, demonstrated an efficient, solvent-free synthesis route with improved atom economy and reduced environmental impact. This methodological advancement addresses key challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

Emerging applications in neurodegenerative disease research have further expanded the compound's therapeutic potential. A 2023 study in Journal of Neurochemistry explored 1-(1H-imidazol-2-yl)propan-2-ol derivatives as modulators of protein aggregation processes. The compounds showed significant effects in reducing amyloid-β oligomerization in cellular models of Alzheimer's disease, suggesting a potential neuroprotective mechanism worth further investigation.

In conclusion, recent studies on 1-(1H-imidazol-2-yl)propan-2-ol (CAS: 67106-66-5) demonstrate its growing importance as a versatile scaffold in medicinal chemistry. From oncology to infectious diseases and CNS disorders, this compound continues to reveal new therapeutic possibilities. Future research directions may include further optimization of pharmacokinetic properties, exploration of combination therapies, and investigation of novel biological targets to fully realize its potential in drug development.